Cas no 30842-91-2 (5-Ethylisoxazole)

• Product Name: 5-Ethylisoxazole
• CAS No: 30842-91-2
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 1036316
• PubChem ID: 20811482
• Update Time: 2025-05-19

5-Ethylisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethylisoxazole
• 5-Ethyl-1,2-oxazole
• 5-Aethylisoxazol
• 5-Ethylisoxazol
• 5-ethyl-isoxazole
• AK128693
• c1-2-5-3-4-6-7-5
• C5H7NO
• CTK8I1261
• h3-4H,2H2,1H3
• KB-245873
• SureCN679486
• UTHNXNFIWJXWCI-UHFFFAOYSA-
• 30842-91-2
• DTXSID30609883
• Isoxazole, 5-ethyl-
• AKOS016000759
• InChI=1/C5H7NO/c1-2-5-3-4-6-7-5/h3-4H,2H2,1H3
• CS-0367197
• STL588700
• A925142

• MDL： MFCD06795877
• Inchi： 1S/C5H7NO/c1-2-5-3-4-6-7-5/h3-4H,2H2,1H3
• InChI Key： UTHNXNFIWJXWCI-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)CC

Computed Properties

• Exact Mass: 97.052763847g/mol
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

5-Ethylisoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-Ethylisoxazole

5-Ethylisoxazole: A Comprehensive Overview

The compound with CAS No. 30842-91-2, commonly referred to as 5-Ethylisoxazole, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and material science. Its structure, consisting of a five-membered ring with one oxygen atom and one nitrogen atom, along with an ethyl substituent at the 5-position, makes it a versatile molecule with unique chemical properties. This article delves into the structural characteristics, synthesis methods, applications, and recent advancements related to 5-Ethylisoxazole.

5-Ethylisoxazole belongs to the isoxazole family of heterocycles, which are widely studied for their biological activity and potential applications in drug design. The isoxazole ring system is known for its aromaticity and stability, which contribute to its reactivity in various chemical reactions. The ethyl group at the 5-position introduces additional electronic and steric effects, further enhancing the molecule's functional diversity. Recent studies have explored the use of 5-Ethylisoxazole as a building block in organic synthesis, particularly in the development of bioactive compounds.

The synthesis of 5-Ethylisoxazole involves several methods, including the Paal-Knorr synthesis, which typically employs β-diketones and ammonia or ammonium derivatives. Researchers have optimized this process to improve yield and purity, making it more accessible for large-scale production. Additionally, other methods such as cyclization of appropriate precursors or substitution reactions have been reported in recent literature. These advancements highlight the adaptability of 5-Ethylisoxazole in different synthetic pathways.

One of the most promising applications of 5-Ethylisoxazole lies in its use as an intermediate in pharmaceutical chemistry. Its ability to form stable bonds with other functional groups makes it an ideal candidate for drug design. Recent studies have demonstrated its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of 5-Ethylisoxazole exhibited significant activity against inflammatory cytokines, suggesting their potential in treating autoimmune diseases.

Beyond pharmaceuticals, 5-Ethylisoxazole has found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the creation of high-performance materials with tailored properties. A 2023 research article in *Macromolecules* highlighted the use of 5-Ethylisoxazole-based polymers for their exceptional thermal stability and mechanical strength.

In terms of environmental impact, recent studies have focused on the biodegradability and eco-friendly synthesis of 5-Ethylisoxazole. Researchers have explored green chemistry approaches, such as using renewable feedstocks and catalytic systems, to minimize the environmental footprint of its production. These efforts align with global sustainability goals and underscore the importance of responsible chemical manufacturing.

Despite its numerous advantages, the handling and storage of 5-Ethylisoxazole require careful consideration due to its sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and ensure optimal performance in various applications.

Looking ahead, ongoing research into 5-Ethylisoxazole is expected to uncover new functionalities and applications across diverse industries. Its role as a versatile building block in organic synthesis positions it as a key compound in future innovations.